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Compound of Interest

Compound Name: Prinomastat

Cat. No.: B1684670

This document provides detailed guidelines and protocols for the preparation, storage, and
handling of Prinomastat stock solutions in Dimethyl Sulfoxide (DMSO). It is intended for
researchers, scientists, and drug development professionals working with this potent matrix
metalloproteinase (MMP) inhibitor.

Introduction

Prinomastat (also known as AG3340) is a synthetic, broad-spectrum inhibitor of matrix
metalloproteinases (MMPs), with specific activity against MMP-2, -3, -9, -13, and -14.[1] These
enzymes play a crucial role in the degradation of the extracellular matrix, a process integral to
tumor growth, invasion, angiogenesis, and metastasis.[2] Given its role in preclinical research,
the accurate and reproducible preparation of Prinomastat stock solutions is fundamental to
obtaining reliable experimental outcomes. DMSO is a common solvent for this compound,
though careful technique is required to achieve complete dissolution.

Data Summary

The key physicochemical properties of Prinomastat are summarized in the table below for
easy reference.
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Property Value Source(s)
Molecular Formula C1sH21N305S2 [31141[5]
Molecular Weight 423.51 g/mol [21[3]1[5][6][7]
Appearance White to off-white solid [8]

Purity >95-98% [4115]

Soluble, reported as ~1 mg/mL

Solubility in DMSO (2.36 mM). Sonication may be (4116118l
required.
Powder Storage -20°C for up to 3 years [6][8]

] -80°C for up to 6 months;
Stock Solution Storage [81[9][10]
-20°C for up to 1 month

Table 1. Key Quantitative Data for Prinomastat.

Experimental Protocol

This protocol details the steps to prepare a 1 mg/mL (~2.36 mM) stock solution of Prinomastat
in DMSO.

Materials and Equipment

¢ Prinomastat (solid powder)

e Anhydrous/sterile DMSO (cell culture grade)

o Calibrated analytical balance

 Sterile microcentrifuge tubes (amber or covered in foil)
o Calibrated micropipettes and sterile tips

e Vortex mixer

e Sonicator (optional, but recommended)
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Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant
gloves

Stock Solution Preparation (1 mg/mL)

Pre-warm DMSO: Bring the DMSO vial to room temperature before opening to prevent
moisture absorption.

Weigh Prinomastat: On an analytical balance, carefully weigh 1 mg of Prinomastat powder
into a sterile microcentrifuge tube.

Add Solvent: Add 1 mL of room temperature DMSO to the tube containing the Prinomastat
powder.

Dissolve the Compound: Tightly cap the tube and vortex thoroughly. If the compound does
not fully dissolve, sonicate the solution for 5-10 minutes.[6] Visually inspect the solution
against a light source to ensure no solid particles remain.

Aliquot: Dispense the stock solution into single-use, light-protected (amber) sterile tubes to
avoid repeated freeze-thaw cycles.

Store: For long-term storage, place the aliquots at -80°C for up to 6 months.[8][10] For short-
term use, store at -20°C for up to 1 month.[8][10]

Mandatory Visualizations
Experimental Workflow

The following diagram outlines the key steps for preparing the Prinomastat stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b1684670?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Prinomastat
https://www.medkoo.com/products/5770
https://pubchem.ncbi.nlm.nih.gov/compound/Prinomastat
https://www.caymanchem.com/product/37699/prinomastat
https://www.bioscience.co.uk/product~2006655
https://www.targetmol.com/compound/prinomastat
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/10T6626FRK
https://www.medchemexpress.com/Prinomastat.html
https://file.medchemexpress.com/batch_PDF/HY-12170A/Prinomastat-hydrochloride-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/prinomastat-hydrochloride.html
https://www.benchchem.com/product/b1684670#preparing-prinomastat-stock-solution-in-dmso
https://www.benchchem.com/product/b1684670#preparing-prinomastat-stock-solution-in-dmso
https://www.benchchem.com/product/b1684670#preparing-prinomastat-stock-solution-in-dmso
https://www.benchchem.com/product/b1684670#preparing-prinomastat-stock-solution-in-dmso
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1684670?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1684670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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